molecular formula C9H12O3S B8348154 [5-(2-Methyl-1,3-dioxolan-2-yl)thien-2-yl]methanol

[5-(2-Methyl-1,3-dioxolan-2-yl)thien-2-yl]methanol

Cat. No.: B8348154
M. Wt: 200.26 g/mol
InChI Key: SOHSVMYBBWODPZ-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

[5-(2-Methyl-1,3-dioxolan-2-yl)thien-2-yl]methanol is a useful research compound. Its molecular formula is C9H12O3S and its molecular weight is 200.26 g/mol. The purity is usually 95%.
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Properties

Molecular Formula

C9H12O3S

Molecular Weight

200.26 g/mol

IUPAC Name

[5-(2-methyl-1,3-dioxolan-2-yl)thiophen-2-yl]methanol

InChI

InChI=1S/C9H12O3S/c1-9(11-4-5-12-9)8-3-2-7(6-10)13-8/h2-3,10H,4-6H2,1H3

InChI Key

SOHSVMYBBWODPZ-UHFFFAOYSA-N

Canonical SMILES

CC1(OCCO1)C2=CC=C(S2)CO

Origin of Product

United States

Synthesis routes and methods

Procedure details

A mixture of 5-acetylthiophene-2-carboxylic acid (41.44 g), p-toluenesulfonic acid monohydrate (926 mg), ethylene glycol (226 g) and toluene (500 ml) was refluxed under heating for 13 hours and subjected to azeotropic dehydration. The reaction mixture was washed with a saturated aqueous sodium hydrogencarbonate solution and a saturated aqueous sodium chloride solution, and dried over anhydrous sodium sulfate. The solvent was removed under reduced pressure to give a brawn solution. This product was dissolved in THF (500 ml) and the solution was gradually dropped to a mixture of lithium aluminum hydride (19.22 g) and THF (750 ml) under ice cooling. Two hours later, thereto was added a 10% aqueous sodium hydroxide solution (1000 ml). After the removal of insoluble materials, the filtrate was extracted with ethyl acetate. The organic layer was washed with water (twice) and was dried over anhydrous sodium sulfate. The solvent was removed under reduced pressure to give [5-(2-methyl-1,3-dioxolan-2-yl)thien-2-yl]methanol. This product was used in the next step without purification.
Quantity
41.44 g
Type
reactant
Reaction Step One
Quantity
926 mg
Type
reactant
Reaction Step One
Quantity
500 mL
Type
solvent
Reaction Step One
Quantity
226 g
Type
solvent
Reaction Step One
Quantity
19.22 g
Type
reactant
Reaction Step Two
Name
Quantity
750 mL
Type
solvent
Reaction Step Two
Quantity
1000 mL
Type
reactant
Reaction Step Three
Name
Quantity
500 mL
Type
solvent
Reaction Step Four

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